![molecular formula C5H7BO2S B068057 5-Methylthiophene-2-boronic acid CAS No. 162607-20-7](/img/structure/B68057.png)
5-Methylthiophene-2-boronic acid
Overview
Description
5-Methylthiophene-2-boronic acid (MTBA) is an organic acid that has recently gained attention due to its potential applications in various research fields. MTBA is a versatile compound that can be used in a variety of biochemical and physiological processes and has been studied extensively in recent years.
Scientific Research Applications
Copper-facilitated Suzuki-Miyaura coupling for the preparation of 1,3-dioxolane-protected 5-arylthiophene-2-carboxaldehydes : This research demonstrates the utility of 5-formyl-2-thiopheneboronic acid, a derivative of 5-Methylthiophene-2-boronic acid, in the synthesis of diverse structures. The study focuses on a technique for preparing 1,3-dioxolane-protected 5-arylthiophene-2-carboxaldehydes through a one-pot borylation–copper(I) chloride co-catalyzed Suzuki-Miyaura coupling reaction (Hergert et al., 2018).
High-Quality Electrochromic Polythiophenes via BF3·Et2O Electropolymerization : This study highlights the electrochemical polymerization of polythiophene derivatives, including poly(3-methylthiophene), using boron trifluoride ethylether. The resulting films demonstrate distinct color changes, indicating potential applications in electrochromic devices (Alkan, Cutler, & Reynolds, 2003).
Synthesis of 1,2-bis[2-methyl-5(3,4-difluorophenyl)-3-thienyl] perfluorocyclopentene : This paper discusses the synthesis of a photochromic compound using 2-methylthiophene, related to this compound, showcasing its applications in the creation of novel photochromic materials (Liu, Yang, & Yu, 2008).
Electrochemical copolymerization of benzanthrone and 3-methylthiophene and characterization of their fluorescent copolymer : The research focuses on the copolymerization of 3-methylthiophene and benzanthrone, indicating the potential for creating fluorescent materials with applications in various industries (Yue et al., 2009).
The progress of selective fluorescent chemosensors by boronic acid : This review summarizes the recent advancements in boronic acid sensors, including those derived from thiophene boronic acids, for detecting carbohydrates and bioactive substances, highlighting their significance in disease diagnosis and prevention (Huang et al., 2012).
Highly sensitive detection of cancer cells with an electrochemical cytosensor based on boronic acid functional polythiophene : This study presents an electrochemical cytosensor designed using boronic acid-functionalized polythiophene for the detection of cancer cells, demonstrating its potential in medical diagnostics (Dervisevic et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
It has been used in the synthesis of n - (4-methylpyridin-2-yl)thiophene-2-carboxamide analog as a potential inhibitor of acetylcholinesterase (ache) and butyrylcholinesterase (bche) . These enzymes play a crucial role in the nervous system by breaking down acetylcholine, a neurotransmitter involved in memory and muscle control.
Mode of Action
This allows them to modulate the activity of their target enzymes .
Biochemical Pathways
, boronic acids are often used in Suzuki-Miyaura cross-coupling reactions. This reaction is a type of palladium-catalyzed carbon-carbon bond-forming process, widely used in organic chemistry for the synthesis of various organic compounds .
Result of Action
Given its potential use in the synthesis of enzyme inhibitors , it may contribute to the inhibition of specific enzymatic activities, leading to changes in cellular processes.
Properties
IUPAC Name |
(5-methylthiophen-2-yl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7BO2S/c1-4-2-3-5(9-4)6(7)8/h2-3,7-8H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRIYPIBRPGAWDD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(S1)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7BO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90370264 | |
Record name | 5-Methylthiophene-2-boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90370264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
162607-20-7 | |
Record name | 5-Methyl-2-thiopheneboronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=162607-20-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Methylthiophene-2-boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90370264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Methyl-2-thiopheneboronic Acid (contains varying amounts of Anhydride) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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